3-[2-[3-[3-(3-Fluorophenyl)-6-oxopyridazin-1-yl]azetidin-1-yl]-2-oxoethyl]-1,3-benzoxazol-2-one

• IUPAC Name: 3-[2-[3-[3-(3-fluorophenyl)-6-oxopyridazin-1-yl]azetidin-1-yl]-2-oxoethyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C22H17FN4O4/c23-15-5-3-4-14(10-15)17-8-9-20(28)27(24-17)16-11-25(12-16)21(29)13-26-18-6-1-2-7-19(18)31-22(26)30/h1-10,16H,11-13H2
• InChI Key: ORJROYZIGAZATB-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CN2C3=CC=CC=C3OC2=O)N4C(=O)C=CC(=N4)C5=CC(=CC=C5)F
• Molecular Formula: C22H17FN4O4
• Molecular Weight: 420.4 g/mol

Description

The compound “3-[2-[3-[3-(3-Fluorophenyl)-6-oxopyridazin-1-yl]azetidin-1-yl]-2-oxoethyl]-1,3-benzoxazol-2-one” is also known as Ezetimibe. It is a beta-lactam that is azetidin-2-one which is substituted at 1, 3, and 4 by p-fluorophenyl, 3-(p-fluorophenyl)-3-hydroxypropyl, and 4-hydroxyphenyl groups. The empirical formula is C24H21F2NO3 and the molecular weight is 409.43.

Molecular Structure Analysis

The molecular structure of this compound includes a pyridazinone ring, an azetidinone ring, and a benzoxazolone ring. The presence of these rings and the fluorophenyl groups contribute to its unique properties.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 409.43. Other physical and chemical properties such as melting point, boiling point, and solubility can be influenced by factors like the presence of functional groups and the overall structure of the molecule.